Cas no 2751704-07-9 (5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride)

• Product Name: 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride
• CAS No: 2751704-07-9
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 6293092
• PubChem ID: 165749235
• Update Time: 2025-05-23

5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride
• 2751704-07-9
• EN300-37300145
• 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride

• Inchi： 1S/C14H19N.ClH/c1-14(2)7-6-9-8-12(15)10-4-3-5-11(14)13(9)10;/h3-5,9,12H,6-8,15H2,1-2H3;1H
• InChI Key： YVIWGZSLCCXRFF-UHFFFAOYSA-N
• SMILES： Cl.NC1C2=CC=CC3=C2C(C1)CCC3(C)C

Computed Properties

• Exact Mass: 237.1284273g/mol
• Monoisotopic Mass: 237.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride

Research Brief on 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride (CAS: 2751704-07-9)

The compound 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride (CAS: 2751704-07-9) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride, which contribute to its bioactivity. The compound's rigid polycyclic framework and amine functional group make it a promising candidate for targeting specific biological pathways. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride exhibits significant activity against certain enzyme systems, particularly those involved in neurodegenerative diseases. For instance, preliminary data suggest that the compound may act as a modulator of gamma-aminobutyric acid (GABA) receptors, which could have implications for treating anxiety and epilepsy. Further investigations are underway to elucidate its mechanism of action and potential side effects.

Another area of interest is the compound's potential application in oncology. Recent findings indicate that 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride may inhibit the proliferation of certain cancer cell lines by interfering with cell cycle regulators. These results, though preliminary, warrant further exploration in preclinical models to assess its efficacy and safety profile.

Despite these promising findings, challenges remain in the development of 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research.

In conclusion, 5,5-Dimethyl-1,2,2a,3,4,5-hexahydroacenaphthylen-1-amine hydrochloride represents a promising compound with diverse therapeutic potential. Continued research efforts are needed to fully understand its biological effects and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.